Cas no 1012070-16-4 ((3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol)

• Product Name: (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol
• CAS No: 1012070-16-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD26400896
• CID: 2119458
• PubChem ID: 59218473
• Update Time: 2025-06-11

(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethyl-2,3-dihydrobenzofuran-5-yl)methanol
• (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol

• MDL： MFCD26400896
• Inchi： 1S/C11H14O2/c1-11(2)7-13-10-4-3-8(6-12)5-9(10)11/h3-5,12H,6-7H2,1-2H3
• InChI Key： DPKIBMTWPZLAHH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CO)=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol

Introduction to (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol (CAS No. 1012070-16-4)

(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol, with the CAS number 1012070-16-4, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its benzofuran core and the presence of two methyl groups and a hydroxymethyl group, which contribute to its distinct chemical properties and reactivity.

The molecular formula of (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol is C₁₂H₁₄O₂, and it has a molecular weight of approximately 198.23 g/mol. The compound's structure can be visualized as a benzofuran ring with two methyl groups attached at the 3-position and a hydroxymethyl group at the 5-position. This arrangement imparts specific physical and chemical properties that make it an interesting candidate for various applications.

In terms of physical properties, (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol is a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility characteristics make it suitable for use in a variety of chemical reactions and formulations.

The chemical reactivity of (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol is influenced by its functional groups. The hydroxymethyl group can participate in various reactions such as esterification, etherification, and oxidation. The presence of the benzofuran ring also contributes to the compound's stability and reactivity in different environments. These properties make it a valuable intermediate in the synthesis of more complex molecules.

Recent research has focused on the potential biological activities of (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol. Studies have shown that compounds with similar structures exhibit antioxidant properties, which can be beneficial in preventing oxidative stress-related diseases. Additionally, some derivatives of this compound have been investigated for their anti-inflammatory and antitumor activities. These findings suggest that (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol could serve as a lead compound for the development of new therapeutic agents.

In the pharmaceutical industry, (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol has been explored as a potential drug candidate due to its unique structural features. Its ability to modulate specific biological pathways makes it an attractive target for drug discovery efforts. For instance, researchers have investigated its effects on enzyme activity and cell signaling pathways, which are crucial for understanding its potential therapeutic applications.

Beyond pharmaceutical applications, (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol has also found use in materials science. Its structural stability and reactivity make it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block for polymers with enhanced mechanical strength or improved thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

In conclusion, (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methanol (CAS No. 1012070-16-4) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an important molecule in both academic research and industrial settings. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is likely to play an increasingly significant role in various scientific and technological advancements.